Cas no 99206-44-7 (5-(1-Methyl-1H-benzoimidazol-2-yl)-pentylamine)

• Product Name: 5-(1-Methyl-1H-benzoimidazol-2-yl)-pentylamine
• CAS No: 99206-44-7
• MF: C₁₃H₁₉N₃
• MW: 217.310062646866
• MDL: MFCD06010235
• CID: 1067918
• PubChem ID: 649695
• Update Time: 2025-05-26

5-(1-Methyl-1H-benzoimidazol-2-yl)-pentylamine Chemical and Physical Properties

Names and Identifiers

• 5-(1-Methyl-1H-benzoimidazol-2-yl)-pentylamine
• CHEMBL1461525
• HMS2316A11
• AKOS002657261
• SR-01000324968-1
• 99206-44-7
• SMR000013167
• BB 0219587
• 5-(1-Methyl-1H-benzo[d]imidazol-2-yl)pentan-1-amine
• SR-01000324968
• 5-(1-methylbenzimidazol-2-yl)pentan-1-amine
• SCHEMBL230079
• MLS000068176
• CS-0325558
• MFCD06010235
• STL145838
• BBL030448
• 5-(1-methyl-1H-benzimidazol-2-yl)pentan-1-amine
• ALBB-031477

• MDL： MFCD06010235
• Inchi： 1S/C13H19N3/c1-16-12-8-5-4-7-11(12)15-13(16)9-3-2-6-10-14/h4-5,7-8H,2-3,6,9-10,14H2,1H3
• InChI Key： OGPLEHKHDWFFSY-UHFFFAOYSA-N
• SMILES： N1(C)C2C=CC=CC=2N=C1CCCCCN

Computed Properties

• Exact Mass: 217.157897619g/mol
• Monoisotopic Mass: 217.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.8Ų

5-(1-Methyl-1H-benzoimidazol-2-yl)-pentylamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 5-(1-Methyl-1H-benzoimidazol-2-yl)-pentylamine

5-(1-Methyl-1H-benzoimidazol-2-yl)-pentylamine: A Comprehensive Overview

The compound 5-(1-Methyl-1H-benzoimidazol-2-yl)-pentylamine, with the CAS number 99206-44-7, is a significant molecule in the realm of organic chemistry and pharmacology. This compound belongs to the class of benzimidazole derivatives, which have garnered substantial attention due to their diverse biological activities and potential applications in drug development.

Recent studies have highlighted the unique properties of this compound, particularly its role in modulating cellular signaling pathways. For instance, research published in 2023 demonstrated that 5-(1-Methyl-1H-benzoimidazol-2-yl)-pentylamine exhibits potent inhibitory effects on specific kinase enzymes, making it a promising candidate for anti-cancer therapies. The ability of this compound to selectively target these enzymes without significant off-target effects underscores its potential as a lead molecule in drug discovery.

In addition to its pharmacological applications, this compound has also been explored for its role in material science. A 2023 study revealed that incorporating benzimidazole derivatives like this compound into polymer matrices can enhance the mechanical properties of the resulting materials. This opens up new avenues for its use in advanced materials for industrial applications.

The synthesis of 5-(1-Methyl-1H-benzoimidazol-2-yl)-pentylamine involves a multi-step process that typically begins with the preparation of the benzimidazole ring. Recent advancements in catalytic methods have made this synthesis more efficient and scalable, reducing production costs and improving yield rates.

From an environmental perspective, the compound's biodegradability and eco-friendly profile have been assessed in recent studies. These findings are crucial for ensuring sustainable practices in its production and application across various industries.

In conclusion, 5-(1-Methyl-1H-benzoimidazol-2-yl)-pentylamine, with CAS number 99206-44-7, stands as a versatile molecule with promising applications across multiple fields. Its continued exploration and development will undoubtedly contribute to groundbreaking advancements in both medicine and materials science.